Cas no 89112-83-4 (Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dichloro-)
89112-83-4 structure
Product Name:Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dichloro-
CAS No:89112-83-4
MF:C16H10Cl3N3O
MW:366.629100322723
CID:611835
PubChem ID:136220728
Update Time:2025-04-19
Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dichloro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dichloro-
- 6-[2-amino-6-(2-chlorophenyl)-1H-pyrimidin-4-ylidene]-2,4-dichlorocyclohexa-2,4-dien-1-one
- DTXSID30751871
- 89112-83-4
- 6-[2-Amino-6-(2-chlorophenyl)pyrimidin-4(1H)-ylidene]-2,4-dichlorocyclohexa-2,4-dien-1-one
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- Inchi: 1S/C16H10Cl3N3O/c17-8-5-10(15(23)12(19)6-8)14-7-13(21-16(20)22-14)9-3-1-2-4-11(9)18/h1-7,23H,(H2,20,21,22)
- InChI Key: AWEAJUFRMUAGFI-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=CC(C2C=C(C=C(C=2O)Cl)Cl)=NC(N)=N1
Computed Properties
- Exact Mass: 364.988945g/mol
- Monoisotopic Mass: 364.988945g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 72Ų
Phenol, 2-[2-amino-6-(2-chlorophenyl)-4-pyrimidinyl]-4,6-dichloro- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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